4-(2,3-dihydro-1H-inden-5-yloxy)piperidine

• IUPAC Name: 4-(2,3-dihydro-1H-inden-5-yloxy)piperidine
• InChI: InChI=1S/C14H19NO/c1-2-11-4-5-14(10-12(11)3-1)16-13-6-8-15-9-7-13/h4-5,10,13,15H,1-3,6-9H2
• InChI Key: CVRNRWQZRAGHLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)OC3CCNCC3
• Molecular Formula: C14H19NO
• DSSTOX Substance ID: DTXSID40589389
• Molecular Weight: 217.31 g/mol
• CAS RN: 245057-72-1

Description

4-(2,3-dihydro-1H-inden-5-yloxy)piperidine, also known as DIOP, is a compound that belongs to the family of piperidine derivatives. It has a molecular formula of C14H19NO or C15H21NO, and a molecular weight of 217.31 g/mol or 231.33.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring attached to an indene ring via an oxygen atom.

Physical And Chemical Properties Analysis

The molecular formula of this compound is C14H19NO or C15H21NO, and its molecular weight is 217.31 g/mol or 231.33.

Scientific Research Applications

4-(2,3-dihydro-1H-inden-5-yloxy)piperidine-piperidine has a wide range of applications in scientific research. It is used in the synthesis of various pharmaceuticals and drugs, such as anticonvulsants, antihistamines, antidepressants, and anti-inflammatory agents. It is also used in the synthesis of various other organic compounds, such as amides, esters, and amines.

Mechanism of Action

The mechanism of action of 4-(2,3-dihydro-1H-inden-5-yloxy)piperidine-piperidine is not well understood. However, it is believed that it acts as an agonist at various receptor sites in the body, thereby producing its various effects. For example, it is thought to act as an agonist at the 5-HT1A serotonin receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-piperidine are not yet fully understood. However, it is believed to have a range of effects on the body, including anticonvulsant, antihistamine, antidepressant, and anti-inflammatory effects. It is also thought to have a role in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2,3-dihydro-1H-inden-5-yloxy)piperidine-piperidine in lab experiments is its availability and ease of synthesis. It is relatively inexpensive and can be easily synthesized in a laboratory setting. However, it is important to note that this compound is not approved for human consumption and should only be used for research purposes.

Future Directions

There are a number of potential future directions for research involving 4-(2,3-dihydro-1H-inden-5-yloxy)piperidine-piperidine. These include further exploration of its mechanism of action, its potential therapeutic uses, and its potential adverse effects. Additionally, further research into the synthesis and purification of this compound could lead to more efficient production methods. Finally, further research into the structure-activity relationships of this compound could lead to the discovery of novel compounds with similar properties.

Synthesis Methods

4-(2,3-dihydro-1H-inden-5-yloxy)piperidine-piperidine is usually synthesized through a multi-step process. The first step involves the reaction of 2,3-dihydro-1H-inden-5-ol with hydrochloric acid to produce 2,3-dihydro-1H-inden-5-yl chloride. This is then reacted with piperidine to form the desired product. Alternatively, a one-pot synthesis can be employed, wherein 2,3-dihydro-1H-inden-5-ol is reacted with piperidine in the presence of hydrochloric acid.